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Cat. No.: B15570757 Get Quote

Introduction

Protease-Activated Receptor 2 (PAR-2), a member of the G protein-coupled receptor (GPCR)

family, is a key sensor of extracellular proteases in the cellular microenvironment.[1] It is widely

expressed in various skin cells, including keratinocytes, sensory neurons, mast cells, and

eosinophils.[1] Activation of PAR-2 is increasingly implicated in the pathogenesis of various

inflammatory skin diseases, such as atopic dermatitis (AD), psoriasis, rosacea, and chronic

pruritus.[2][3][4]

PAR-2 is uniquely activated through proteolytic cleavage of its extracellular N-terminus by

serine proteases like trypsin, mast cell tryptase, or kallikreins (KLKs). This cleavage unmasks a

new N-terminal sequence that acts as a "tethered ligand," binding to and activating the

receptor. To study PAR-2 function without the need for enzymatic cleavage, synthetic peptides

that mimic this tethered ligand have been developed. For human PAR-2, the activating peptide

(AP) sequence is SLIGKV-NH2, while the murine equivalent is SLIGRL-NH2. These peptides

serve as invaluable tools for researchers to directly and selectively activate PAR-2 in various

experimental models, thereby elucidating its role in skin barrier function, inflammation, and itch

transmission.

Key Applications
Investigating Inflammatory Pathways: Activation of PAR-2 in keratinocytes triggers signaling

cascades involving NF-κB and MAPK, leading to the production of pro-inflammatory

cytokines and chemokines like IL-6, IL-8, and Thymic Stromal Lymphopoietin (TSLP).
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Modeling Atopic Dermatitis: Murine models overexpressing PAR-2 develop an AD-like

phenotype, and PAR-2 expression is elevated in the skin of AD patients. Using PAR-2

agonists can replicate key features of AD, including Th2-skewed inflammation and pruritus.

Studying Neurogenic Inflammation and Itch: PAR-2 is a critical mediator of histamine-

independent itch. Its activation on sensory nerve endings and keratinocytes contributes to

the sensation of pruritus, making PAR-2 agonists essential for studying itch mechanisms.

Screening for Therapeutic Agents: Skin inflammation models using PAR-2 agonists provide a

robust platform for evaluating the efficacy of novel PAR-2 antagonists and other anti-

inflammatory compounds.

PAR-2 Signaling Pathway in Keratinocytes
Upon activation by proteases or agonist peptides, PAR-2 initiates multiple intracellular signaling

cascades. The receptor couples to several G proteins, primarily Gαq, which activates

Phospholipase C-β (PLC-β). This leads to the generation of inositol trisphosphate (IP3) and

diacylglycerol (DAG), resulting in intracellular calcium mobilization and Protein Kinase C (PKC)

activation, respectively. These events converge on downstream pathways, including the

Mitogen-Activated Protein Kinase (MAPK/ERK) and Nuclear Factor-kappa B (NF-κB)

pathways, culminating in the transcription and release of various inflammatory mediators.
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Start: Animal Acclimatization

1. Baseline Measurement
(Measure ear thickness with calipers)

2. Intradermal Injection
(Anesthetized mouse; inject 20µL)
Left Ear: Vehicle/Control Peptide

Right Ear: PAR-2 Agonist (SLIGRL)

3. Behavioral Monitoring (Itch)
(Record scratching bouts for 30-60 min)

4. Edema Measurement
(Re-measure ear thickness at 1, 4, 8, 24h)

5. Tissue Collection (Optional)
(Euthanize mouse, collect ear tissue)

6. Data Analysis
(Histology, Cytokine Assays, Statistical Comparison)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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